Cas no 1864164-03-3 (N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide)

• Product Name: N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide
• CAS No: 1864164-03-3
• MF: C₉H₁₂INO₂S
• MW: 325.166553497314
• CID: 6048752
• PubChem ID: 130548852
• Update Time: 2025-10-30

N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide
• EN300-1453128
• 1864164-03-3

• Inchi： 1S/C9H12INO2S/c1-3-11-14(12,13)8-5-4-7(2)9(10)6-8/h4-6,11H,3H2,1-2H3
• InChI Key： BIXUBBWATJIMNR-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC(=C1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 324.96335g/mol
• Monoisotopic Mass: 324.96335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide (CAS No. 1864164-03-3)

N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide (CAS No. 1864164-03-3) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and methyl substitutions, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block in the synthesis of complex molecules, particularly in the development of targeted therapies and bioactive compounds.

The structural features of N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide make it a valuable intermediate in organic synthesis. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the sulfonamide moiety enhances its solubility and bioavailability, making it a candidate for drug formulation studies. Recent trends in AI-driven drug design have also highlighted the importance of such compounds in virtual screening and molecular docking simulations.

In the context of green chemistry, N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide aligns with the growing demand for sustainable synthetic routes. Researchers are investigating its use in catalyzed reactions to minimize waste and improve atom economy. This aligns with broader industry shifts toward environmentally friendly practices, a topic frequently searched in academic databases and patent filings. Additionally, its stability under various conditions makes it suitable for high-throughput screening (HTS) applications, a key focus area in precision medicine.

The compound’s spectroscopic properties (e.g., NMR, IR) have been extensively documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and LC-MS are commonly employed to ensure quality control, addressing frequent queries about compound characterization in peer-reviewed journals. Furthermore, its crystal structure data, when available, provides insights into molecular interactions—a hot topic in computational chemistry forums.

From a commercial perspective, N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide is often listed in chemical catalogs as a research-grade material. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are recurrent themes in industry reports. Suppliers frequently highlight its use in custom synthesis projects, catering to the rising demand for tailor-made intermediates in biotech startups.

Ongoing studies explore the compound’s potential in neurological research, particularly regarding receptor modulation. This ties into popular searches on blood-brain barrier permeability and CNS drug development. Its lipophilicity, inferred from the ethyl and methyl groups, is a subject of optimization in lead compound refinement—a process widely discussed in pharmacokinetics literature.

In summary, N-ethyl-3-iodo-4-methylbenzene-1-sulfonamide (CAS No. 1864164-03-3) exemplifies the intersection of structural ingenuity and applied science. Its relevance spans academic labs to industrial R&D, addressing contemporary needs in molecular diversity and therapeutic innovation. As cheminformatics tools advance, this compound’s role in fragment-based drug design is poised to expand, reflecting its enduring value in chemical biology.